Cas no 1261568-89-1 (3-(4'-Hydroxy-3'-(trifluoromethoxy)phenyl)propionic acid)

• Product Name: 3-(4'-Hydroxy-3'-(trifluoromethoxy)phenyl)propionic acid
• CAS No: 1261568-89-1
• MF: C₁₀H₉F₃O₄
• MW: 250.171273946762
• CID: 4962789
• Update Time: 2023-08-24

3-(4'-Hydroxy-3'-(trifluoromethoxy)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4'-Hydroxy-3'-(trifluoromethoxy)phenyl)propionic acid

• Inchi： 1S/C10H9F3O4/c11-10(12,13)17-8-5-6(1-3-7(8)14)2-4-9(15)16/h1,3,5,14H,2,4H2,(H,15,16)
• InChI Key： XFMZRYITGQBHMG-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=CC(=C1)CCC(=O)O)O)(F)F

Computed Properties

• Exact Mass: 250.04529325 g/mol
• Monoisotopic Mass: 250.04529325 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8
• Molecular Weight: 250.17